Cas no 1152567-44-6 (1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile
• CAS No: 1152567-44-6
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 6413217
• PubChem ID: 43119051
• Update Time: 2025-11-02

1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile
• EN300-1848136
• 1-[4-(propan-2-yl)phenyl]cyclopropane-1-carbonitrile
• SCHEMBL14441137
• 1152567-44-6

• Inchi： 1S/C13H15N/c1-10(2)11-3-5-12(6-4-11)13(9-14)7-8-13/h3-6,10H,7-8H2,1-2H3
• InChI Key： KHKHQSNGVAYJDT-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC(C(C)C)=CC=2)CC1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile

Comprehensive Overview of 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile (CAS No. 1152567-44-6)

1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile (CAS No. 1152567-44-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclopropane ring and carbonitrile functional group, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a propan-2-yl substituent on the phenyl ring, contributes to its distinct physicochemical properties, making it a valuable asset in research and industrial applications.

In recent years, the demand for 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile has surged due to its potential applications in pharmaceutical development and agrochemical formulations. Researchers are particularly interested in its role as a building block for drug discovery, where its cyclopropane moiety can enhance the metabolic stability and bioavailability of therapeutic agents. Additionally, its carbonitrile group offers opportunities for further functionalization, enabling the creation of novel compounds with tailored properties.

The synthesis of 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile typically involves multi-step organic reactions, including cyclopropanation and nitrile formation. Advanced techniques such as catalyzed cross-coupling and microwave-assisted synthesis have been employed to improve yield and efficiency. These methodologies align with the growing trend toward green chemistry, as researchers seek to minimize waste and reduce environmental impact. The compound's CAS No. 1152567-44-6 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global standards.

From a commercial perspective, 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its applications extend beyond pharmaceuticals, including use in liquid crystal displays (LCDs) and organic electronics, where its structural rigidity and electronic properties are highly valued. The compound's stability under various conditions further enhances its utility in these cutting-edge technologies.

As the scientific community continues to explore the potential of 1-4-(propan-2-yl)phenylcyclopropane-1-carbonitrile, its relevance in sustainable innovation and high-performance materials is expected to grow. Future research may focus on optimizing its synthesis pathways or expanding its applications in biodegradable polymers and renewable energy solutions. With its unique combination of structural features and functional versatility, this compound remains a focal point for interdisciplinary research and industrial advancement.